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Compound of Interest

Compound Name: Hexadecane, 1-nitroso-

Cat. No.: B15406090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Hexadecane, 1-nitroso-. Given the compound's structure, a combination of

precautions for both long-chain alkanes and the highly hazardous N-nitroso functional group is

essential. N-nitroso compounds are recognized as potential carcinogens, necessitating

stringent safety measures.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent skin contact, inhalation, and

ingestion. The following table outlines the required equipment for handling Hexadecane, 1-
nitroso-.
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PPE Category Item Specifications

Hand Protection Double-gloving system

- Inner Glove: Nitrile, chemical-

resistant- Outer Glove: Thicker,

chemical-resistant (e.g., butyl

rubber or Viton)

Body Protection
Chemical-resistant lab coat or

gown
Solid front, tight-fitting cuffs.

Eye and Face Protection Safety goggles and face shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles.[1]

Respiratory Protection NIOSH-approved respirator

An N95 respirator is the

minimum requirement for

handling powders. For

handling solutions or potential

aerosols, a full-face respirator

with appropriate cartridges for

organic vapors and

particulates is recommended.

[2]

Foot Protection Closed-toe shoes
Made of a non-porous

material.

Operational Plan: Safe Handling and Storage
Engineering Controls:

Ventilation: All work with Hexadecane, 1-nitroso- must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[3]

Designated Area: Establish a designated area for handling this compound, clearly marked

with hazard signs.

Procedural Guidance:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable liners.

Weighing: If handling a solid form, weigh the compound in the fume hood on a tared, sealed

container to prevent dispersal.

Solution Preparation: When preparing solutions, add the compound slowly to the solvent to

avoid splashing. Keep containers closed when not in use.

Post-Handling: After handling, thoroughly decontaminate the work area. Remove outer

gloves first, followed by the inner gloves, and dispose of them as hazardous waste. Wash

hands thoroughly with soap and water.

Storage:

Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, segregated from incompatible materials such as

strong oxidizing agents.

Disposal Plan
All waste contaminated with Hexadecane, 1-nitroso- must be treated as hazardous waste.

Solid Waste: Contaminated PPE, absorbent liners, and weighing papers should be collected

in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents must be collected in a separate,

sealed hazardous waste container. Do not pour down the drain.[4]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company in accordance with local, state, and federal regulations.

Quantitative Data Summary
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The following table summarizes key physical and chemical properties of the parent compound,

Hexadecane. These properties are important for understanding its physical behavior.

Property Value

Molecular Formula C₁₆H₃₄

Molar Mass 226.4 g/mol [5]

CAS Number 544-76-3[5]

Appearance Colorless liquid or solid

Boiling Point 287 °C (549 °F)

Melting Point 18 °C (64 °F)

Flash Point 135 °C (275 °F)

Density 0.773 g/cm³

Experimental Workflow: Chemical Spill Response
The following diagram outlines the step-by-step procedure for safely managing a spill of

Hexadecane, 1-nitroso-.
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE

Contain the Spill
(Use absorbent pads)

Neutralize (if applicable)
Consult SDS

Clean Up Spill Residue

Decontaminate the Area

Dispose of Waste as Hazardous

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hsa.ie [hsa.ie]

2. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

3. OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational
Safety and Health Administration [osha.gov]

4. chemos.de [chemos.de]

5. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Hexadecane, 1-nitroso-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15406090#personal-protective-equipment-for-
handling-hexadecane-1-nitroso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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